Cas no 875309-92-5 ((S)-Benzyl 2-((S)-4-methyl-2-((S)-2-(2-morpholino acetamido)-4-phenylbutanamido)pentanamido)-3-phenylpropanoate)

• Product Name: (S)-Benzyl 2-((S)-4-methyl-2-((S)-2-(2-morpholino acetamido)-4-phenylbutanamido)pentanamido)-3-phenylpropanoate
• CAS No: 875309-92-5
• MF: C₃₈H₄₈N₄O₆
• MW: 656.810930252075
• CID: 1904837
• PubChem ID: 124088104
• Update Time: 2025-04-21

(S)-Benzyl 2-((S)-4-methyl-2-((S)-2-(2-morpholino acetamido)-4-phenylbutanamido)pentanamido)-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• (S)-benzyl 2-((S)-4-methyl-2-((S)-2-(2-morpho lino acetamido)-4-phenylbutanamido)pentanamido)-3-phenylpropanoate
• (
• A-[[2-(4-Morpholinyl)acetyl]amino]benzenebutanoyl-L-leucyl-L-phenylalanine phenylmethyl ester
• L-Phenylalanine, (alphaS)-alpha-[[2-(4-morpholinyl)acetyl]amino]benzenebutanoyl-L-leucyl-, phenylmethyl ester
• DTXSID401114882
• AS)-
• benzyl (2S)-2-[[(2S)-4-methyl-2-[[(2S)-2-[(2-morpholin-4-ylacetyl)amino]-4-phenylbutanoyl]amino]pentanoyl]amino]-3-phenylpropanoate
• (I+/-S)-I+/--[[2-(4-Morpholinyl)acetyl]amino]benzenebutanoyl-L-leucyl-L-phenylalanine phenylmethyl ester
• (S)-Benzyl 2-((S)-4-methyl-2-((S)-2-(2-morpholino acetamido)-4-phenylbutanamido)pentanamido)-3-phenylpropanoate
• SCHEMBL18257499
• 875309-92-5

• Inchi： 1S/C38H48N4O6/c1-28(2)24-33(37(45)41-34(25-30-14-8-4-9-15-30)38(46)48-27-31-16-10-5-11-17-31)40-36(44)32(19-18-29-12-6-3-7-13-29)39-35(43)26-42-20-22-47-23-21-42/h3-17,28,32-34H,18-27H2,1-2H3,(H,39,43)(H,40,44)(H,41,45)/t32-,33-,34-/m0/s1
• InChI Key： TYLHGIYRTFHMRN-AFEGWXKPSA-N
• SMILES： O1CCN(CC1)CC(N[C@H](C(N[C@H](C(N[C@H](C(=O)OCC1C=CC=CC=1)CC1C=CC=CC=1)=O)CC(C)C)=O)CCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 656.35738526Da
• Monoisotopic Mass: 656.35738526Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 21
• Complexity: 984
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 126Ų